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Compound of Interest

Compound Name: Mesuagin

Cat. No.: B15556917

For the attention of: Researchers, Scientists, and Drug Development Professionals
Introduction:

Mesuagin, a naturally occurring neoflavonoid, has been identified in plant species such as
Mammea punctata and Mesua racemosa.[1] As a member of the flavonoid family, a class of
compounds known for a wide array of biological activities, Mesuagin is a subject of scientific
curiosity for its potential therapeutic applications. This technical guide synthesizes the currently
available, though limited, scientific information regarding Mesuagin and the broader
therapeutic context of related compounds derived from the Mesua genus. Due to the nascent
stage of research directly focused on Mesuagin, this document also explores the bioactivities
of extracts from Mesua ferrea, a plant known to contain Mesuagin, to provide a foundational
understanding of its potential pharmacological profile.

Physicochemical Properties of Mesuagin

Mesuagin is classified as a neoflavonoid. Its fundamental chemical and physical properties are
summarized below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15556917?utm_src=pdf-interest
https://www.benchchem.com/product/b15556917?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Mesuagin
https://www.benchchem.com/product/b15556917?utm_src=pdf-body
https://www.benchchem.com/product/b15556917?utm_src=pdf-body
https://www.benchchem.com/product/b15556917?utm_src=pdf-body
https://www.benchchem.com/product/b15556917?utm_src=pdf-body
https://www.benchchem.com/product/b15556917?utm_src=pdf-body
https://www.benchchem.com/product/b15556917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C24H2205 PubChem

Molecular Weight 390.4 g/mol PubChem

Physical Description Solid Human Metabolome Database
Melting Point 152 - 153 °C Human Metabolome Database

Potential Therapeutic Activities of Compounds from
Mesua Species

Direct studies on the therapeutic effects of isolated Mesuagin are not extensively available in
current scientific literature. However, research on extracts from Mesua species, particularly
Mesua ferrea, provides preliminary insights into potential therapeutic avenues. It is important to
note that these activities are attributed to the complex mixture of phytochemicals present in the
extracts and not solely to Mesuagin.

Anticancer Activity

Extracts from Mesua ferrea have demonstrated cytotoxic effects against various cancer cell
lines. A methanol extract of Mesua ferrea flowers, rich in volatile oils, showed significant
cytotoxic activity against T-lymphocyte leukemia cells, with an IC50 value of 12.5 pg/ml.[2]
Furthermore, a dichloromethane extract of the stems exhibited anticancer activities against oral
(KB), breast (MCF-7), and lung (NCI-H187) cancer cell lines.

Table 1: In Vitro Anticancer Activity of Mesua ferrea Extracts

Extract Cell Line IC50 (pg/mL)
Dichloromethane KB (Oral) 18.01
Dichloromethane MCF-7 (Breast) 28.83
Dichloromethane NCI-H187 (Lung) 18.42
Methanol KB (Oral) 29.91
Methanol NCI-H187 (Lung) 33.54
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Antimicrobial Activity

Extracts from Mesua species have shown potential antimicrobial properties. Methanol extracts
of Mesua beccariana and Mesua ferrea have demonstrated activity against Gram-positive
bacteria, including Bacillus cereus, methicillin-sensitive Staphylococcus aureus (MSSA), and
methicillin-resistant Staphylococcus aureus (MRSA).[3] The methanol extract from Mesua
ferrea stems was found to be active against Staphylococcus aureus with a Minimum Inhibitory
Concentration (MIC) value of 31.25 pg/mL.

Antioxidant Activity

The antioxidant potential of Mesua ferrea extracts has been evaluated using various assays.
Methanol extracts of Mesua beccariana and Mesua ferrea displayed high antioxidant activities
with ECso values of 12.70 and 9.77 pyg/mL, respectively, in a DPPH scavenging radical assay.
[3] These values are comparable to the standard antioxidant, ascorbic acid (ECso = 5.62
pg/mL).[3] The antioxidant capacity is attributed to the presence of bioactive compounds like
flavonoids and phenolic acids.[4][5]

Experimental Methodologies

The following sections detail the experimental protocols typically employed in the evaluation of
natural products like Mesuagin, based on the available literature for Mesua extracts.

Extraction and Isolation of Bioactive Compounds

A generalized workflow for the extraction and isolation of compounds from plant material is
depicted below. This process is essential to obtain purified compounds like Mesuagin for
detailed bioactivity screening.
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Caption: General workflow for extraction and isolation of Mesuagin.
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In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects

of compounds on cancer cell lines.[3]

Seed cancer cells in 96-well plate

'

Incubate for 24h

'

Add varying concentrations of Mesuagin

'

Incubate for 48-72h

'

Add MTT solution

'

Incubate for 4h

'

Add DMSO to dissolve formazan crystals

Measure absorbance at 570 nm
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Caption: Workflow for an in vitro MTT cytotoxicity assay.

Antimicrobial Susceptibility Testing (Broth Microdilution
Method)

The broth microdilution method is a common technique used to determine the Minimum
Inhibitory Concentration (MIC) of an antimicrobial agent.

Prepare serial dilutions of Mesuagin in broth

l

Inoculate with standardized bacterial suspension

l

Incubate at 37°C for 24h

l

Observe for visible bacterial growth

Determine MIC (lowest concentration with no growth)

Click to download full resolution via product page
Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Putative Signaling Pathways

While the specific molecular targets and signaling pathways modulated by Mesuagin have not
been elucidated, the bioactivities of flavonoids often involve interference with key cellular
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signaling cascades implicated in cancer and inflammation. Based on the known mechanisms of
other flavonoids, potential, yet unverified, pathways that Mesuagin might influence are
presented below. Further research is imperative to validate these hypotheses.

Potential Anticancer Mechanisms

NF-kB Pathway Inhibition of Angiogenesis
MAPK Pathway Cell Cycle Arrest

/'

Mesuagin — PI3K/Akt Pathway Induction of Apoptosis

Potential Anti-inflammatory Mechanisms

COX Enzymes Prostaglandins

Click to download full resolution via product page

Caption: Hypothetical signaling pathways potentially modulated by Mesuagin.

Future Directions and Conclusion

The current body of scientific literature on Mesuagin is in its infancy. While studies on extracts
of Mesua species provide a promising glimpse into its potential therapeutic relevance,
dedicated research on the isolated compound is critically needed. Future investigations should
focus on:

o Comprehensive Bioactivity Screening: Evaluating the anticancer, anti-inflammatory,
antimicrobial, and antioxidant properties of purified Mesuagin.
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e Mechanism of Action Studies: Elucidating the specific molecular targets and signaling
pathways affected by Mesuagin.

 In Vivo Efficacy and Safety: Assessing the therapeutic efficacy and toxicological profile of
Mesuagin in preclinical animal models.

o Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating analogues of
Mesuagin to optimize its biological activity and pharmacokinetic properties.

In conclusion, Mesuagin represents an intriguing natural product with a chemical scaffold
suggestive of therapeutic potential. The preliminary data from its host plants warrant a more
focused and rigorous scientific investigation to fully characterize its pharmacological profile and
determine its viability as a future therapeutic agent. The methodologies and conceptual
frameworks presented in this guide offer a roadmap for researchers and drug development
professionals to advance the understanding of this promising neoflavonoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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